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Compound of Interest

Compound Name: Glychionide A

Cat. No.: B1249369 Get Quote

An In-depth Whitepaper for Researchers, Scientists,
and Drug Development Professionals
Foreword: Glychionide A, a flavonoside derived from the roots of Glycyrrhiza glabra (licorice),

has emerged as a compound of interest in oncological research. This document provides a

comprehensive technical overview of its discovery, history, and known biological activities, with

a focus on its effects on pancreatic cancer cells. Detailed experimental protocols and data are

presented to facilitate further investigation and drug development efforts.

Discovery and History
Glychionide A was first isolated and identified in 2005 by a team of researchers led by J.R. Li.

[1] Their work, published in the Journal of Asian Natural Products Research, described the

isolation of two new flavonosides from the roots of Glycyrrhiza glabra, which they named

Glychionide A and Glychionide B.

The structure of Glychionide A was elucidated through spectroscopic analysis and identified

as 5,8-dihydroxy-flavone-7-O-β-d-glucuronide.[1] This discovery added to the extensive list of

bioactive compounds isolated from licorice root, a plant with a long and well-documented

history in traditional medicine across various cultures for treating a wide range of ailments.
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Property Value

Molecular Formula C₂₁H₁₈O₁₁

IUPAC Name

(2S,3S,4S,5R,6S)-6-((5,8-dihydroxy-4-oxo-2-

phenyl-4H-chromen-7-yl)oxy)-3,4,5-

trihydroxyoxane-2-carboxylic acid

CAS Number 119152-50-0

SMILES

C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C

=C3O)O[C@H]4--INVALID-LINK--

C(=O)O)O)O">C@@HO)O

Biological Activity and Mechanism of Action
Research has demonstrated that Glychionide A exhibits significant antitumor effects,

particularly against pancreatic cancer cells. A key study investigating its impact on the PANC-1

human pancreatic cancer cell line revealed its ability to induce both apoptosis and autophagy.

Quantitative Data on Biological Activity
The following table summarizes the key quantitative findings from the investigation of

Glychionide A's effect on PANC-1 cells.

Parameter Cell Line Value

IC₅₀ (Cell Viability) PANC-1 14 µM

IC₅₀ (Cell Viability)
hTRET-HPNE (normal

pancreatic cells)
>100 µM

Signaling Pathways
Glychionide A's anticancer activity is mediated through the activation of the intrinsic apoptotic

pathway and the induction of autophagy.

Apoptosis Signaling Pathway:
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The induction of apoptosis by Glychionide A in PANC-1 cells is characterized by the

upregulation of the pro-apoptotic protein Bax and the activation of Caspase-9, a key initiator

caspase in the intrinsic pathway. Concurrently, the expression of the anti-apoptotic protein Bcl-

2 is downregulated. This shift in the Bax/Bcl-2 ratio leads to mitochondrial outer membrane

permeabilization, release of cytochrome c, and subsequent activation of the caspase cascade,

culminating in programmed cell death.
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Glychionide A Induced Apoptosis Pathway

Glychionide A

Bax (Upregulated) Bcl-2 (Downregulated)

Mitochondrion

Caspase-9 (Activated)

Apoptosis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glychionide A Induced Autophagy Pathway

Glychionide A

Beclin-1 (Upregulated) LC3-I to LC3-II Conversion p62/SQSTM1 (Degraded)
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Isolation of Glychionide A

Dried roots of Glycyrrhiza glabra

Extraction with 95% Ethanol

Filtration and Concentration

Suspension in H₂O

Partition with Petroleum Ether, EtOAc, and n-BuOH

Column Chromatography of n-BuOH fraction (Silica gel, Sephadex LH-20)

Preparative HPLC

Glychionide A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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